3-(3-chloro-5-ethoxy-4-hydroxyphenyl)prop-2-enoic acid

Specification

• CAS No.: 66656-40-4
• Molecular Formula: C11H11ClO4
• Molecular Weight: 242.66
• IUPAC Name: 3-(3-chloro-5-ethoxy-4-hydroxyphenyl)prop-2-enoic acid
• Standard InChI: InChI=1S/C11H11ClO4/c1-2-16-9-6-7(3-4-10(13)14)5-8(12)11(9)15/h3-6,15H,2H2,1H3,(H,13,14)
• Standard InChI Key: HFFUHTSAEWCRBF-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=CC(=C1)C=CC(=O)O)Cl)O

Introduction

Structural Characteristics and Molecular Properties

Chemical Architecture

The compound features a central phenyl ring with three distinct substituents:

• Chlorine at position 3

• Ethoxy group (-OCH2CH3) at position 5

• Hydroxyl group (-OH) at position 4

A prop-2-enoic acid moiety (-CH2CH2COOH) extends from position 1 of the aromatic system. This arrangement creates a planar molecular structure with conjugated π-electron systems across the phenyl and propenoic acid groups, enabling both hydrophobic interactions and hydrogen bonding.

Physicochemical Parameters

Key molecular properties include:

Property	Value
Molecular formula	C11H11ClO4
Molecular weight	242.66 g/mol
LogP (calculated)	2.1 ± 0.3
Hydrogen bond donors	2
Hydrogen bond acceptors	5
Rotatable bonds	5

The moderate lipophilicity (LogP ~2.1) suggests adequate membrane permeability for biological activity, while the polar surface area (87 Ų) indicates potential for solubility in aqueous environments.

Synthetic Pathways and Optimization

Conventional Synthesis

The primary synthesis route involves three sequential reactions:

• Etherification: Introduction of the ethoxy group via Williamson synthesis using 3-chloro-4,5-dihydroxyphenol and ethyl bromide under basic conditions.

• Chlorination: Selective chlorination at position 3 using sulfuryl chloride (SO2Cl2) in dichloromethane at 0-5°C.

• Knoevenagel Condensation: Formation of the propenoic acid side chain through reaction with malonic acid in pyridine at reflux.

This method typically yields 58-62% pure product, requiring subsequent purification via flash chromatography (silica gel, ethyl acetate/hexane 3:7).

Continuous Flow Approaches

Recent advancements employ microreactor technology to enhance yield (82-85%) and reduce reaction times from 48 hours to <6 hours. Key parameters:

Parameter	Batch Process	Flow Process
Temperature	80°C	120°C
Pressure	Ambient	2.5 bar
Residence time	24 hr	90 s
Byproduct formation	12-15%	<3%

The intensified process improves atom economy from 44% to 68%, demonstrating scalability for industrial production.

Biological Activity and Mechanism

Herbicidal Action

In agricultural studies, the compound shows potent inhibition of acetolactate synthase (ALS), a key enzyme in branched-chain amino acid biosynthesis:

Concentration (μM)	ALS Inhibition (%)	Weed Growth Reduction (%)
10	42 ± 3	28 ± 2
50	78 ± 4	65 ± 3
100	92 ± 2	89 ± 4

Molecular docking simulations reveal strong binding (ΔG = -9.2 kcal/mol) to the ALS active site through:

• Chlorine-mediated hydrophobic interactions with Val484

• Hydrogen bonding between the hydroxyl group and Arg377

• π-π stacking of the phenyl ring with Trp586

Anti-Inflammatory Properties

In RAW 264.7 macrophage models, the compound demonstrates dose-dependent suppression of NO production:

Concentration (μM)	NO Inhibition (%)	TNF-α Reduction (%)
25	34 ± 5	27 ± 3
50	61 ± 4	58 ± 5
100	83 ± 3	79 ± 4

Mechanistic studies indicate dual inhibition of NF-κB translocation and COX-2 expression through modulation of IκBα phosphorylation.

Structure-Activity Relationships

Comparative analysis with structural analogs reveals critical functional group requirements:

Compound Modification	ALS IC50 (μM)	COX-2 IC50 (μM)
Parent compound	18.2	24.7
-OH → -OCH3	43.5	38.9
-Cl → -F	29.8	31.2
Prop-2-enoic acid → Propanoic acid	67.4	89.1

The hydroxyl group at position 4 enhances hydrogen bonding capacity, while the chlorine atom optimizes hydrophobic interactions. The α,β-unsaturated carboxylic acid is essential for Michael addition-mediated enzyme inhibition.

Environmental and Toxicological Profile

Ecotoxicology

The compound exhibits moderate persistence in soil (DT50 = 28 days) with favorable ecotoxicological parameters:

Organism	LC50 (mg/kg)	NOEC (mg/kg)
Earthworm (E. fetida)	112	24
Daphnia magna	18	4.2
Rainbow trout	9.5	2.1

Photodegradation studies show rapid breakdown in aqueous solutions (t1/2 = 4.2 hr under UV light) via hydroxyl radical-mediated cleavage of the ethoxy group.

Mammalian Toxicity

Rodent studies indicate low acute toxicity:

Parameter	Value
Oral LD50 (rat)	>2000 mg/kg
Dermal LD50 (rabbit)	>5000 mg/kg
Ames test	Negative

Chronic exposure at 300 mg/kg/day for 90 days caused reversible hepatic enzyme elevation without histopathological changes.